Cas no 919482-00-1 (3-Quinolinecarbonitrile, 4-hydroxy-7-methyl-6-nitro-)

3-Quinolinecarbonitrile, 4-hydroxy-7-methyl-6-nitro- structure
919482-00-1 structure
Product Name:3-Quinolinecarbonitrile, 4-hydroxy-7-methyl-6-nitro-
CAS No:919482-00-1
MF:C11H7N3O3
MW:229.191581964493
CID:762933
PubChem ID:20824969
Update Time:2025-04-19

3-Quinolinecarbonitrile, 4-hydroxy-7-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarbonitrile, 4-hydroxy-7-methyl-6-nitro-
    • 4-HYDROXY-7-METHYL-6-NITRO-3-QUINOLINECARBONITRILE
    • 7-methyl-6-nitro-4-oxo-1H-quinoline-3-carbonitrile
    • SCHEMBL4961067
    • DTXSID70609963
    • 919482-00-1
    • 4-HYDROXY-7-METHYL-6-NITROQUINOLINE-3-CARBONITRILE
    • 3-Quinolinecarbonitrile, 1,4-dihydro-7-methyl-6-nitro-4-oxo-
    • 915369-61-8
    • 3-Quinolinecarbonitrile,4-hydroxy-7-methyl-6-nitro-
    • 7-Methyl-6-nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile
    • Inchi: 1S/C11H7N3O3/c1-6-2-9-8(3-10(6)14(16)17)11(15)7(4-12)5-13-9/h2-3,5H,1H3,(H,13,15)
    • InChI Key: ANPQAXMHISBUIF-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)=CNC2C=C(C)C(=CC=21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.04874109g/mol
  • Monoisotopic Mass: 229.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 98.7Ų
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